N-(3-(dimethylamino)propyl)-N-(6-methoxybenzo[d]thiazol-2-yl)isoxazole-5-carboxamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C17H20N4O3S.ClH/c1-20(2)9-4-10-21(16(22)14-7-8-18-24-14)17-19-13-6-5-12(23-3)11-15(13)25-17;/h5-8,11H,4,9-10H2,1-3H3;1H
• InChI Key: ZGEXQZLAAFCCIN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C3=CC=NO3.Cl
• Molecular Formula: C17H21ClN4O3S
• Molecular Weight: 396.9 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(6-methoxybenzo[d]thiazol-2-yl)isoxazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H21ClN4O3S and its molecular weight is 396.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Novel Compounds

A study focused on synthesizing a range of novel heterocyclic compounds, including those with structures related to the specified compound, to evaluate their potential as anti-inflammatory and analgesic agents. The research found that some of these compounds exhibited significant COX-2 selectivity, analgesic, and anti-inflammatory activities, suggesting their utility in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Corrosion Inhibition

Another study synthesized benzothiazole derivatives to investigate their corrosion inhibiting effects on steel in acidic solutions. These compounds, including those structurally related to the specified compound, showed high inhibition efficiencies, suggesting their application in protecting metals from corrosion (Hu et al., 2016).

Antidepressant Potential

Research into the design and synthesis of structurally novel 5-HT3 receptor antagonists, including compounds similar to the specified chemical, revealed potential antidepressant activities. These findings highlight the therapeutic potential of such compounds in treating depression (Mahesh et al., 2011).

Insecticidal Activity

A collection of isoxazole-4,5-dicarboxamides was prepared and evaluated for their insecticidal activity, demonstrating the diverse application potential of these compounds in agriculture (Yu et al., 2009).

Antitumor Properties

A series of antitumor olivacine derivatives, including those similar to the compound , were synthesized and evaluated for their cytotoxicity against cultured cells. Some derivatives showed high cytotoxicity and good in vivo antitumor activity, suggesting their potential as cancer therapeutic agents (Jasztold-Howorko et al., 1994).